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Compound of Interest

Compound Name: Oleum

Cat. No.: B3057394

Application Notes and Protocols for Fuming Sulfuric
Acid

For Researchers, Scientists, and Drug Development Professionals
Introduction:

Fuming sulfuric acid, also known as oleum, is a highly corrosive and reactive substance
commonly used in research and industrial processes such as sulfonation, nitration, and as a
powerful dehydrating agent. It is a solution of sulfur trioxide (SOs) in concentrated sulfuric acid
(H2S0a4). Due to its hazardous nature, strict adherence to safety protocols is paramount to
prevent severe injury and damage to property. These application notes provide detailed
procedures for the safe handling, storage, and emergency management of fuming sulfuric acid
in a laboratory setting.

Hazard Identification and Properties

Fuming sulfuric acid is a colorless to light brown, oily, and fuming liquid with a pungent odor. It
reacts violently with water in a highly exothermic reaction and is extremely corrosive to metals
and organic materials.[1] Inhalation of its fumes can be fatal.[2]

Table 1: Physical and Chemical Properties
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Property Value

pH <1[3]

Melting Point -15to 10 °CJ3]

Boiling Point 126-127 °CJ3]

Vapor Pressure 0.0048 bar (30% SO3)[3]

Density 1.88-1.92 g/mL @ 30°C (20%-30% SOs)[3]

Safe Handling Procedures

2.1. Engineering Controls:

e Fume Hood: All work with fuming sulfuric acid must be conducted in a certified chemical
fume hood with the sash positioned as low as possible.[4]

» Ventilation: Ensure adequate general ventilation in the laboratory.[3]

o Emergency Equipment: An eyewash station and a safety shower must be readily accessible
and in close proximity to the work area.[3]

2.2. Personal Protective Equipment (PPE):
Appropriate PPE must be worn at all times when handling fuming sulfuric acid.

Table 2: Recommended Personal Protective Equipment
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Body Part Protection Material/Standard
Tightly fitting safety goggles EN 166 (EU) or NIOSH (US)
Eyes/Face )
and a face shield.[3] approved.
Skin Acid-resistant lab coat, apron,
and boots.[3][5]
Viton®, Butyl rubber,
Neoprene.[3][6] Standard
nitrile gloves offer minimal
Hands Chemical-resistant gloves.[3] protection and should be
doubled, with immediate
replacement upon any contact.
[4]
ABEK filter type is
recommended.[3] A full-face
Air-purifying respirator with an respirator or self-contained
Respiratory appropriate acid gas cartridge. breathing apparatus (SCBA)

[6]

may be necessary for higher
concentrations or in case of a
spill.[6]

2.3. General Handling Practices:

e Always add acid to water slowly, never the other way around, to prevent a violent exothermic

reaction and splashing.[4]
o Work with the smallest practical quantities.[4]

o Keep containers tightly closed when not in use.[3]

» Avoid contact with incompatible materials such as water, metals, bases, and organic

materials.[3]

e Wash hands thoroughly after handling.[3]
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Storage Procedures

Location: Store in a cool, dry, and well-ventilated area, away from direct sunlight and sources
of heat or ignition.[2][3]

Containment: Store in corrosion-resistant containers, such as those made of glass.[2] Keep
containers below eye level.[4] Secondary containment should be used.[4]

Segregation: Store away from incompatible materials. Do not store in metal containers.[2][7]

Access: The storage area should be locked and accessible only to authorized personnel.

Emergency Procedures
4.1. Spills:

For small spills (<200 mL) contained within a fume hood:
o Evacuate: Alert personnel in the immediate area and restrict access.[8]
o Ventilate: Ensure the fume hood is operating correctly.[8]

» Neutralize: Cautiously neutralize the spill by adding an alkaline material like sodium
bicarbonate or lime from the edges inward.[4][9]

o Test pH: Use pH paper to test the spilled material until the pH is between 6 and 9.[4][9]

o Absorb: Absorb the neutralized spill with an inert, non-combustible material such as sand,
earth, or vermiculite.[3][4] Do not use combustible materials like sawdust.[4]

o Collect and Dispose: Place the absorbed material into a labeled, corrosion-resistant
container for hazardous waste disposal.[3][9]

¢ Decontaminate: Clean the spill area with soap and water.[4]
For large spills, evacuate the area immediately and call emergency services.[10]

4.2. First Aid:
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Immediate medical attention is always required following exposure.

Table 3: First Aid Measures for Fuming Sulfuric Acid Exposure

Exposure Route First Aid Procedure

Move the person to fresh air immediately.[8] If
) breathing has stopped, provide artificial
Inhalation o _ _ _
respiration.[8] Seek immediate medical

attention.

Immediately flush the affected skin with large

amounts of water for at least 15-30 minutes.[4]
Skin Contact [8] Remove all contaminated clothing while

flushing.[3] Do not scrub the skin.[8] Seek

immediate medical attention.[3]

Immediately flush the eyes with gently flowing

water for at least 15-30 minutes, holding the
Eye Contact eyelids open.[4][6] Do not attempt to remove

contact lenses if present.[6] Seek immediate

medical attention from an ophthalmologist.

Do NOT induce vomiting.[3] If the person is
) conscious, have them rinse their mouth with
Ingestion )
water and drink two glasses of water at most.

Seek immediate medical attention.

Experimental Protocol: Sulfonation of an Aromatic
Compound

This protocol provides a general procedure for the sulfonation of an aromatic compound using
fuming sulfuric acid. This experiment must be performed in a certified chemical fume hood with
all prescribed PPE.

Materials:

o Aromatic substrate (e.g., benzene, toluene)
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Fuming sulfuric acid (oleum)

Ice bath

Round-bottom flask with a magnetic stirrer
Dropping funnel

Thermometer

Beakers

Saturated sodium chloride solution

Drying agent (e.g., anhydrous sodium sulfate)
Rotary evaporator

Procedure:

Setup: Assemble a clean, dry round-bottom flask with a magnetic stirrer in an ice bath.
Attach a dropping funnel and a thermometer.

Charge Reactor: Add the aromatic substrate to the round-bottom flask and begin stirring.
Cooling: Cool the flask to 0-5 °C using the ice bath.

Addition of Oleum: Slowly add the fuming sulfuric acid to the dropping funnel. Add the
oleum dropwise to the stirred aromatic substrate, ensuring the temperature does not exceed
10 °C. The addition should be done over a period of 30-60 minutes.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for an additional 1-2 hours.

Quenching: Carefully and slowly pour the reaction mixture over crushed ice in a separate
beaker. This step is highly exothermic and should be performed with caution.
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» Precipitation and Filtration: The sulfonated product may precipitate out of the solution. If so,
collect the solid by vacuum filtration.

e Salting Out (if no precipitation): If the product remains in solution, add a saturated sodium
chloride solution to precipitate the sodium salt of the sulfonic acid.

« |solation: Collect the solid product by vacuum filtration and wash with a small amount of cold
water.

e Drying: Dry the product in a desiccator or a vacuum oven.

o Waste Disposal: All aqueous waste should be neutralized before disposal according to
institutional guidelines.

Visualizations
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Fuming Sulfuric Acid Spill Occurs

Evacuate Immediate Area & Alert Others

;

Assess Spill Size

Small Spill (<200mL in Fume Hood) Large Spill (>200mL or outside Hood)

Don Appropriate PPE Call Emergency Services & Evacuate Lab

Neutralize with Sodium Bicarbonate

Test pH (Target: 6-9)

Absorb with Inert Material

Collect and Containerize Waste

Decontaminate Spill Area
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Hierarchy of Controls for Fuming Sulfuric Acid

Elimination

(Most Effective)
Use a less hazardous chemical if possible

Substitution
Use a less concentrated form of the acid

Engineering Controls
Work in a fume hood, use secondary containment

Administrative Controls
Implement SOPs, provide training

Personal Protective Equipment
(Least Effective)
Wear gloves, goggles, lab coat, respirator

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage procedures for fuming
sulfuric acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3057394+#safe-handling-and-storage-procedures-for-
fuming-sulfuric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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